Cas no 2156991-37-4 (2-amino-4-hydroxypentanamide)
2-amino-4-hydroxypentanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-4-hydroxypentanamide
- 2156991-37-4
- SCHEMBL19642543
- EN300-1298708
-
- Inchi: 1S/C5H12N2O2/c1-3(8)2-4(6)5(7)9/h3-4,8H,2,6H2,1H3,(H2,7,9)
- InChI Key: NQOOCESZZXHBGH-UHFFFAOYSA-N
- SMILES: OC(C)CC(C(N)=O)N
Computed Properties
- Exact Mass: 132.089877630g/mol
- Monoisotopic Mass: 132.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 89.3Ų
2-amino-4-hydroxypentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1298708-1.0g |
2-amino-4-hydroxypentanamide |
2156991-37-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1298708-50mg |
2-amino-4-hydroxypentanamide |
2156991-37-4 | 50mg |
$647.0 | 2023-09-30 | ||
| Enamine | EN300-1298708-100mg |
2-amino-4-hydroxypentanamide |
2156991-37-4 | 100mg |
$678.0 | 2023-09-30 | ||
| Enamine | EN300-1298708-250mg |
2-amino-4-hydroxypentanamide |
2156991-37-4 | 250mg |
$708.0 | 2023-09-30 | ||
| Enamine | EN300-1298708-500mg |
2-amino-4-hydroxypentanamide |
2156991-37-4 | 500mg |
$739.0 | 2023-09-30 | ||
| Enamine | EN300-1298708-1000mg |
2-amino-4-hydroxypentanamide |
2156991-37-4 | 1000mg |
$770.0 | 2023-09-30 | ||
| Enamine | EN300-1298708-2500mg |
2-amino-4-hydroxypentanamide |
2156991-37-4 | 2500mg |
$1509.0 | 2023-09-30 | ||
| Enamine | EN300-1298708-5000mg |
2-amino-4-hydroxypentanamide |
2156991-37-4 | 5000mg |
$2235.0 | 2023-09-30 | ||
| Enamine | EN300-1298708-10000mg |
2-amino-4-hydroxypentanamide |
2156991-37-4 | 10000mg |
$3315.0 | 2023-09-30 |
2-amino-4-hydroxypentanamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-amino-4-hydroxypentanamide
Introduction to 2-Amino-4-Hydroxypentanamide (CAS No. 2156991-37-4)
2-Amino-4-hydroxypentanamide, with the CAS number 2156991-37-4, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group and a hydroxyl group, making it a versatile candidate for the development of novel therapeutic agents.
The chemical formula of 2-amino-4-hydroxypentanamide is C5H11NO3. Its molecular weight is approximately 133.15 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and other polar solvents. The presence of both the amino and hydroxyl functional groups imparts unique chemical properties, such as the ability to form hydrogen bonds, which can be crucial for its biological activity.
In the realm of medicinal chemistry, 2-amino-4-hydroxypentanamide has been explored for its potential as a lead compound in the development of new drugs. Recent studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-amino-4-hydroxypentanamide derivatives demonstrated significant anti-inflammatory activity in vitro and in vivo models of inflammation.
The mechanism of action of 2-amino-4-hydroxypentanamide is not yet fully understood, but preliminary research suggests that it may interact with specific enzymes or receptors involved in inflammatory pathways. One hypothesis is that the compound modulates the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, known mediators of inflammation and pain. Further investigations are underway to elucidate the exact molecular targets and pathways involved.
Beyond its anti-inflammatory properties, 2-amino-4-hydroxypentanamide has also shown potential as an analgesic agent. A study conducted by researchers at the University of California, San Francisco, found that this compound effectively reduced pain responses in animal models without causing significant side effects. The analgesic effects were attributed to its ability to interact with opioid receptors, although more research is needed to confirm this mechanism.
In addition to its therapeutic applications, 2-amino-4-hydroxypentanamide has been investigated for its use in chemical synthesis and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules. For example, it can be used as a precursor in the preparation of peptides and other bioactive compounds. The hydroxyl group can be readily functionalized through various chemical reactions, such as esterification or etherification, expanding its utility in synthetic chemistry.
The safety profile of 2-amino-4-hydroxypentanamide is an important consideration for its potential use in pharmaceuticals and other applications. Preliminary toxicological studies have indicated that this compound has low toxicity at therapeutic doses. However, comprehensive safety assessments are ongoing to ensure its long-term safety and efficacy. These studies include evaluations of genotoxicity, mutagenicity, and potential adverse effects on major organ systems.
In conclusion, 2-amino-4-hydroxypentanamide (CAS No. 2156991-37-4) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative solutions in healthcare and beyond.
2156991-37-4 (2-amino-4-hydroxypentanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)